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Compound of Interest

Compound Name: Dihydrobisdechlorogeodin

Cat. No.: B1250284

For Immediate Release

[City, State] — [Date] — An in-depth analysis of the chemical architecture of
Dihydrobisdechlorogeodin confirms its classification as a spiro compound. This technical
guide, intended for researchers, scientists, and professionals in drug development, elucidates
the structural characteristics, biosynthetic pathway, and relevant experimental data pertaining
to this fungal metabolite.

Defining a Spiro Compound

In the realm of organic chemistry, a spiro compound is characterized by a unique structural
feature: two rings connected by a single, common atom known as the spiro atom. This
arrangement distinguishes them from fused or bridged ring systems, where two or more atoms
are shared between rings. The rigid, three-dimensional structure imparted by the spirocyclic
core often leads to unique chemical and biological properties, making these compounds
compelling targets in drug discovery.

Dihydrobisdechlorogeodin: A Confirmed Spiro
Compound

Dihydrobisdechlorogeodin is a natural product derived from its precursor, Bisdechlorogeodin.
The systematic IUPAC name for Bisdechlorogeodin is methyl 4-hydroxy-5'-methoxy-6-methyl-
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3,3'-dioxospiro[1-benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate, a name that explicitly
denotes its spirocyclic nature. Dihydrobisdechlorogeodin, as a dihydro derivative, retains this
fundamental spirocyclic framework. The core structure consists of a benzofuran ring system
and a cyclohexadiene ring system joined by a single spiro atom.

While the precise location of the hydrogenation in Dihydrobisdechlorogeodin that
distinguishes it from Bisdechlorogeodin requires definitive structural elucidation, its
classification as a spiro compound is unequivocal based on its relationship to
Bisdechlorogeodin.

Physicochemical Properties

A summary of the key quantitative data for the related compounds is presented below for
comparative analysis.

Compound/Enzyme Property Value Source
Bisdechlorogeodin Molecular Weight 330.29 g/mol [11[2]
Molecular Formula C17H1407 [11[2]

Dihydrogeodin Molecular Weight 401.2 g/mol [3]
Molecular Formula C17H14CI207 [3]

Sulochrin Oxidase Molecular Weight ~230 kDa (Dimer) [4]
Optimal pH 6.0 [4]

Isoelectric Point (pl) 4.0 [4]

Biosynthetic Pathway

Dihydrobisdechlorogeodin is biosynthetically derived from the non-spirocyclic precursor
sulochrin. The key transformation into the spirocyclic scaffold of the parent compound,
Bisdechlorogeodin, is catalyzed by the copper-containing enzyme, sulochrin oxidase. This
enzyme facilitates a regio- and stereospecific phenol oxidative coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Bisdechlorogeodin
https://pubchem.ncbi.nlm.nih.gov/compound/Bisdechlorogeodin
https://pubchem.ncbi.nlm.nih.gov/compound/Bisdechlorogeodin
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrogeodin
https://pubmed.ncbi.nlm.nih.gov/8820909/
https://pubmed.ncbi.nlm.nih.gov/8820909/
https://www.benchchem.com/product/b1250284#is-dihydrobisdechlorogeodin-a-spiro-compound
https://www.benchchem.com/product/b1250284#is-dihydrobisdechlorogeodin-a-spiro-compound
https://www.benchchem.com/product/b1250284#is-dihydrobisdechlorogeodin-a-spiro-compound
https://www.benchchem.com/product/b1250284#is-dihydrobisdechlorogeodin-a-spiro-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1250284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

